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Compound of Interest

Compound Name: N-Despropyl Ropinirole

CAS No.: 106916-16-9

Cat. No.: B022661

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
N-Despropyl Ropinirole, a primary active metabolite of the dopamine D2 receptor agonist

Ropinirole, is a compound of significant interest in pharmacological research and drug

development. This technical guide provides an in-depth overview of N-Despropyl Ropinirole,

including its chemical identity, physicochemical properties, and biological activity. Detailed

experimental protocols for its analysis and pharmacological characterization are presented,

alongside a summary of its metabolic pathway. This document is intended to serve as a core

resource for professionals engaged in the study of dopaminergic pathways and the

development of related therapeutic agents.

Chemical Identity and Synonyms
N-Despropyl Ropinirole is systematically known as 4-[2-(propylamino)ethyl]-1,3-dihydro-2H-

indol-2-one. It is recognized by the Chemical Abstracts Service (CAS) with the registry number

106916-16-9[1][2][3]. The hydrochloride salt of this compound has a separate CAS number:

173990-76-6[2][4].
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For clarity and cross-referencing, a comprehensive list of known synonyms and identifiers is

provided in the table below.

Identifier Type Identifier

CAS Number 106916-16-9[1][2][3]

Alternate CAS Number 173990-76-6 (HCl salt)[2][4]

Systematic Name
4-[2-(propylamino)ethyl]-1,3-dihydro-2H-indol-2-

one[1][3]

Common Synonyms

SKF 104557[1], Monopropyl Ropinirole,

Ropinirole EP Impurity D[2], N-Despropyl

Ropinirole

Chemical Formula C₁₃H₁₈N₂O[1]

Molecular Weight 218.3 g/mol [1]

Physicochemical Properties
A summary of the key physicochemical properties of N-Despropyl Ropinirole is presented

below, compiled from available literature.

Property Value Source

Physical Form Solid Cayman Chemical, 2023[1]

λmax 251 nm Cayman Chemical, 2023[1]

Solubility

DMF: 25 mg/ml; DMSO: 30

mg/ml; DMSO:PBS (pH 7.2)

(1:4): 0.2 mg/ml; Ethanol: 1

mg/ml

Cayman Chemical, 2023[1]

Biological Activity and Pharmacology
N-Despropyl Ropinirole is an active metabolite of Ropinirole, a potent non-ergoline dopamine

agonist used in the treatment of Parkinson's disease and restless legs syndrome. The
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metabolism of Ropinirole to N-Despropyl Ropinirole is primarily mediated by the cytochrome

P450 enzyme CYP1A2 through N-dealkylation[5][6].

Mechanism of Action
Similar to its parent compound, N-Despropyl Ropinirole acts as a dopamine receptor agonist

with a notable affinity for the D2-like receptor family (D2, D3, and D4). It functions as a full

agonist at human D2 and D3 receptors and a partial agonist at the D4 receptor[7]. Its functional

activity has been quantified by measuring the increase in extracellular acidification rates in

Chinese hamster ovary (CHO) cells expressing these human dopamine receptors.

Quantitative Pharmacological Data
The functional potency of N-Despropyl Ropinirole at human dopamine D2, D3, and D4

receptors is summarized in the following table.

Receptor EC₅₀ (μM) Assay Source

Dopamine D2 0.63

Extracellular

Acidification Rate in

CHO cells

Cayman Chemical,

2023[1]

Dopamine D3 0.063

Extracellular

Acidification Rate in

CHO cells

Cayman Chemical,

2023[1]

Dopamine D4 1.23

Extracellular

Acidification Rate in

CHO cells

Cayman Chemical,

2023[1]

Experimental Protocols
This section provides detailed methodologies for the analysis and pharmacological evaluation

of N-Despropyl Ropinirole, synthesized from published literature.

Analytical Method: High-Performance Liquid
Chromatography (HPLC)
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The following protocol is a representative method for the analysis of Ropinirole and its

metabolites, including N-Despropyl Ropinirole, in biological matrices.

Objective: To quantify the concentration of N-Despropyl Ropinirole in plasma samples.

Instrumentation:

High-Performance Liquid Chromatography (HPLC) system with UV detection.

C18 analytical column (e.g., 150 x 4.6 mm, 5 µm particle size).

Reagents:

Acetonitrile (HPLC grade)

Methanol (HPLC grade)

Trifluoroacetic acid (TFA)

Water (HPLC grade)

Reference standard of N-Despropyl Ropinirole

Procedure:

Sample Preparation (Plasma):

To 1 mL of plasma, add a suitable internal standard.

Perform protein precipitation by adding 2 mL of acetonitrile.

Vortex the mixture for 1 minute.

Centrifuge at 10,000 rpm for 10 minutes.

Separate the supernatant and evaporate to dryness under a stream of nitrogen.

Reconstitute the residue in 200 µL of the mobile phase.
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Chromatographic Conditions:

Mobile Phase: A gradient mixture of Solvent A (0.1% TFA in water) and Solvent B

(Acetonitrile). A typical gradient could be:

0-5 min: 10% B

5-15 min: 10-90% B

15-20 min: 90% B

20-25 min: 10% B

Flow Rate: 1.0 mL/min

Column Temperature: 30 °C

Detection Wavelength: 250 nm

Injection Volume: 20 µL

Quantification:

Construct a calibration curve using known concentrations of the N-Despropyl Ropinirole
reference standard.

The concentration of N-Despropyl Ropinirole in the plasma sample is determined by

comparing its peak area to the calibration curve.

Pharmacological Assay: Dopamine Receptor Functional
Activity
This protocol describes a cell-based assay to determine the functional potency of N-Despropyl
Ropinirole at dopamine receptors.

Objective: To measure the EC₅₀ of N-Despropyl Ropinirole at human dopamine D2, D3, and

D4 receptors.
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Materials:

Chinese hamster ovary (CHO) cells stably expressing human dopamine D2, D3, or D4

receptors.

Cell culture medium and supplements.

N-Despropyl Ropinirole.

Microphysiometer system (e.g., Cytosensor).

Procedure:

Cell Culture:

Culture the CHO cell lines under standard conditions (e.g., 37 °C, 5% CO₂).

Seed the cells into microphysiometer capsules and allow them to attach and form a

monolayer.

Functional Assay (Microphysiometry):

Place the cell capsules into the microphysiometer, which measures the rate of proton

extrusion from the cells as an indicator of metabolic activity.

Perfuse the cells with a low-buffering capacity medium.

Establish a baseline extracellular acidification rate (ECAR).

Introduce increasing concentrations of N-Despropyl Ropinirole to the cells and measure

the change in ECAR.

After each concentration, wash the cells with the medium to allow the ECAR to return to

baseline.

Data Analysis:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/product/b022661/docs?utm_src=pdf-body#n-despropyl-ropinirole-a-comprehensive-technical-guide
https://www.benchchem.com/product/b022661/docs?utm_src=pdf-body#n-despropyl-ropinirole-a-comprehensive-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b022661?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Plot the percentage increase in ECAR against the logarithm of the N-Despropyl
Ropinirole concentration.

Fit the data to a sigmoidal dose-response curve to determine the EC₅₀ value.

Mandatory Visualizations
Metabolic Pathway of Ropinirole
The following diagram illustrates the metabolic conversion of Ropinirole to its primary

metabolite, N-Despropyl Ropinirole.

Ropinirole CYP1A2
(N-dealkylation) N-Despropyl Ropinirole

Click to download full resolution via product page

Caption: Metabolic conversion of Ropinirole.

Experimental Workflow for HPLC Analysis
This diagram outlines the key steps in the HPLC-based quantification of N-Despropyl
Ropinirole in a biological sample.
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Sample Preparation

HPLC Analysis

Plasma Sample
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Injection into HPLC
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Click to download full resolution via product page

Caption: HPLC analysis workflow.
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Conclusion
N-Despropyl Ropinirole is a crucial molecule for understanding the pharmacology of

Ropinirole and the broader dopaminergic system. This guide has provided a consolidated

resource of its chemical properties, biological activities, and detailed experimental protocols for

its study. While a specific, detailed synthesis protocol for N-Despropyl Ropinirole remains an

area for further investigation, the information compiled herein offers a robust foundation for

researchers and drug development professionals. The provided methodologies and data aim to

facilitate further exploration into the therapeutic potential and pharmacological nuances of this

important metabolite.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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